Cas no 165599-63-3 (BODIPY-FL)

• Product Name: BODIPY-FL
• CAS No: 165599-63-3
• MF: C₁₄H₁₅BF₂N₂O₂
• MW: 292.088910341263
• MDL: MFCD00467384
• CID: 191163
• PubChem ID: 9817511
• Update Time: 2025-06-17

BODIPY-FL Chemical and Physical Properties

Names and Identifiers

• Borate(1-),[5-[(3,5-dimethyl-2H-pyrrol-2-ylidene-kN)methyl]-1H-pyrrole-2-propanoato(2-)-kN1]difluoro-, hydrogen (1:1),(T-4)-
• 3-Bodipy-propanoic Acid
• 4,4-difluoro-5,7-dimethyl-4-bora-3a,4a-diaza-s-indacene-3-propionic acid
• BODIPY FL ACID
• BDP FL acid
• 4,4-Difluoro-5,7-dimethyl-3-(2-carboxyethyl)-4-bora-3a,4a-diaza-S-indacene
• 7-(2-carboxyethyl)-5,5-difluoro-1,3-dimethyl-5H-dipyrrolo[1,2-c:2',1'-f][1,3,2]diazaborinin-4-ium-5-uide
• BODIPY FL
• BJDJEJIINKBPHY-UHFFFAOYSA-N
• 3-(2-Carboxyethyl)-5,7-dimethyl-4,4-difluoro-3a-azon
• BODIPY-FL
• 165599-63-3
• MFCD00467384
• EX-A3362A
• BDP FL carboxylic acid
• F01-0012
• 3-(2-Carboxyethyl)-5,5-difluoro-7,9-dimethyl-5H-dipyrrolo[1,2-c:2 inverted exclamation mark ,1 inverted exclamation mark -f][1,3,2]diazaborinin-4-ium-5-uide
• D5554
• SCHEMBL14165470
• AT30393
• DTXSID90431268
• 3-(2,2-difluoro-10,12-dimethyl-1-aza-3-azonia-2-boranuidatricyclo[7.3.0.03,7]dodeca-3,5,7,9,11-pentaen-4-yl)propanoic acid
• J-010214
• CHEMBL4546022
• CHEBI:51886
• B6272
• FT-0663584
• Q27122937
• BDP FL (1mg*3)
• Hydrogen 7-(2-carboxylatoethyl)-5,5-difluoro-1,3-dimethyl-5H-dipyrrolo[1,2-c:2',1'-f][1,3,2]diazaborinin-4-ium-5-uide
• YSZC1843
• (3-{5-[(3,5-dimethyl-2H-pyrrol-2-ylidene-kappaN)methyl]-1H-pyrrol-2-yl-kappaN}propanoato)(difluoro)boron
• C14H15BF2N2O2
• AS-57981
• AKOS037645169
• BP-22713
• 4,4-Difluoro-5,7-dimethyl-4-bora-3a,4a-diaza-s-indacene-3-propionicAcid
• 12-(2-carboxyethyl)-2,2-difluoro-4,6-dimethyl-1lambda5,3-diaza-2-boratricyclo[7.3.0.0,3,7]dodeca-1(12),4,6,8,10-pentaen-1-ylium-2-uide
• SY073446
• EN300-7441513
• BODIPY 503/512
• DA-60245

• MDL： MFCD00467384
• Inchi： 1S/C14H15BF2N2O2/c1-9-7-10(2)18-13(9)8-12-4-3-11(5-6-14(20)21)19(12)15(18,16)17/h3-4,7-8H,5-6H2,1-2H3,(H,20,21)
• InChI Key： BJDJEJIINKBPHY-UHFFFAOYSA-N
• SMILES： F[B-]1([N+]2=C(C)C=C(C)C2=CC2=CC=C(CCC(=O)O)N21)F

Computed Properties

• Exact Mass: 292.11900
• Monoisotopic Mass: 292.1194642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.2

Experimental Properties

• Melting Point: 196°C(lit.)
• PSA: 50.62000
• LogP: 1.83680
• λmax: 506(CH2Cl2)(lit.)
• Sensitiveness: Sensitive to light

BODIPY-FL Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Hygroscopic, -20°C Freezer, Under inert atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles